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Compound of Interest

Compound Name: 2-Hexanoylthiophene

Cat. No.: B1595107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hexanoylthiophene, a derivative of the heterocyclic compound thiophene, is a molecule of

interest in organic synthesis and medicinal chemistry. Its unique structural features, combining

an aromatic thiophene ring with a six-carbon acyl chain, impart a range of chemical properties

that make it a versatile building block for the synthesis of more complex molecules, including

potential pharmaceutical agents. This technical guide provides a comprehensive overview of

the core chemical properties of 2-Hexanoylthiophene, including its physical characteristics,

spectral data, chemical reactivity, and detailed experimental protocols.

Chemical and Physical Properties
2-Hexanoylthiophene is a colorless to light yellow liquid at room temperature. A summary of

its key physical and chemical properties is presented in the table below for easy reference and

comparison.
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Property Value

CAS Number 26447-67-6[1]

Molecular Formula C₁₀H₁₄OS[1]

Molecular Weight 182.28 g/mol [1]

Boiling Point 117-119 °C at 1 Torr

Density 1.065 g/cm³

Appearance Liquid[1]

Refractive Index Data not available

Melting Point Data not available

Solubility Data not available

Spectral Data
The structural elucidation of 2-Hexanoylthiophene is supported by various spectroscopic

techniques. The following tables summarize the key spectral data.

¹H NMR Spectroscopy
Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data not available

¹³C NMR Spectroscopy
Chemical Shift (ppm) Assignment

Data not available

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

Data not available
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Mass Spectrometry (MS)
m/z Relative Intensity (%) Assignment

Data not available

Chemical Reactivity
The chemical reactivity of 2-Hexanoylthiophene is primarily dictated by the interplay between

the electron-rich thiophene ring and the electrophilic carbonyl group of the hexanoyl chain.

Electrophilic Aromatic Substitution
The thiophene ring is susceptible to electrophilic aromatic substitution. The acyl group is a

deactivating group and a meta-director. However, the strong activating effect of the sulfur atom

in the thiophene ring still allows for further substitution reactions.

Reactions at the Carbonyl Group
The ketone functional group in 2-Hexanoylthiophene undergoes a variety of reactions typical

of carbonyl compounds. These include reduction to an alcohol or a methylene group, and

nucleophilic addition reactions.

Experimental Protocols
Detailed methodologies for key experiments involving the synthesis and potential

transformations of 2-Hexanoylthiophene are provided below.

Synthesis of 2-Hexanoylthiophene via Friedel-Crafts
Acylation
This protocol describes the synthesis of 2-Hexanoylthiophene from thiophene and hexanoyl

chloride.

Diagram of the Synthesis Workflow:
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Caption: Workflow for the synthesis of 2-Hexanoylthiophene.

Procedure:

In a 5-liter five-necked flask, combine 187.3 g (2.23 mol) of thiophene, 300 g (2.23 mol) of n-

hexanoyl chloride, and 2.7 liters of dry benzene.

Cool the mixture to below 0 °C.

While stirring, add 237.9 g (0.913 mol) of SnCl₄ dropwise over 1 hour, maintaining the

temperature below 0 °C.

Stir the mixture for 30 minutes below 0 °C, then allow it to gradually warm to room

temperature while stirring for an additional 3.5 hours.

After the reaction is complete, add 2 liters of 10% HCl to the reaction mixture and stir for 10

minutes.

Separate the organic layer and wash it successively with three 500 ml portions each of 10%

HCl, water, 5% Na₂CO₃, and water.

Dry the organic layer with CaCl₂ and remove the solvent by distillation to obtain the crude

product.

Purify the crude product by reduced-pressure distillation under a nitrogen atmosphere to

yield pure 2-Hexanoylthiophene.
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Reduction of the Carbonyl Group (Wolff-Kishner
Reduction)
This protocol describes a general procedure for the reduction of a thienyl ketone to the

corresponding alkylthiophene.

Diagram of the Reduction Workflow:

2-Hexanoylthiophene
Hydrazone Formation
(Hydrazine Hydrate,

Ethylene Glycol)

Decomposition
(KOH, Heat) 2-Hexylthiophene

Click to download full resolution via product page

Caption: Workflow for the Wolff-Kishner reduction.

Procedure:

Combine the thienyl ketone (e.g., 2-Hexanoylthiophene), an excess of 85% hydrazine

hydrate, and ethylene glycol as a solvent in a reaction flask.

Heat the solution to distill off water and excess hydrazine hydrate.

After cooling, add potassium hydroxide pellets.

Heat the mixture to induce a vigorous reaction with the evolution of nitrogen gas.

Continue heating until the reaction subsides.

After cooling, dilute the reaction mixture with water and extract the product with a suitable

organic solvent.

Wash the organic extract, dry it over a drying agent, and purify the product by distillation.[2]

Other Potential Transformations
The carbonyl group of 2-Hexanoylthiophene can also be a site for other important organic

reactions:
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Clemmensen Reduction: An alternative to the Wolff-Kishner reduction for converting the

ketone to an alkane, using zinc amalgam and hydrochloric acid. This method is suitable for

substrates that are stable in acidic conditions.[3][4][5][6][7]

Wittig Reaction: Reaction with a phosphorus ylide can convert the carbonyl group into an

alkene, allowing for carbon chain extension and functionalization.[8][9][10]

Grignard Reaction: Addition of a Grignard reagent to the carbonyl group will produce a

tertiary alcohol, providing a route to more complex branched structures.[11][12][13][14]

Logical Relationship of Reactivity:
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Caption: Reactivity map of 2-Hexanoylthiophene.

Conclusion
2-Hexanoylthiophene is a valuable intermediate with a rich and versatile chemistry. Its

physical and spectral properties are well-defined, and its reactivity at both the thiophene ring

and the carbonyl group allows for a wide range of chemical transformations. The experimental
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protocols provided herein offer a practical guide for the synthesis and further functionalization

of this compound, making it a useful tool for researchers in organic synthesis and drug

development. Further investigation into its biological activities could reveal its potential as a

lead compound in the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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